Cas no 887593-71-7 (5-hydrazinyl-1H-indole)

• Product Name: 5-hydrazinyl-1H-indole
• CAS No: 887593-71-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD07786377
• CID: 713760
• PubChem ID: 45117008
• Update Time: 2025-07-23

5-hydrazinyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-hydrazinyl-
• 1H-Indole,5-hydrazino-(9CI)
• 1H-Indole, 5-hydrazino- (9CI)
• 5-Hydrazinyl-1H-indole (ACI)
• 5-hydrazinyl-1H-indole

• MDL： MFCD07786377
• Inchi： 1S/C8H9N3/c9-11-7-1-2-8-6(5-7)3-4-10-8/h1-5,10-11H,9H2
• InChI Key： ORONATMCSSTFFJ-UHFFFAOYSA-N
• SMILES： NNC1C=C2C(NC=C2)=CC=1

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8A^2

Experimental Properties

• Density: 1.357
• Boiling Point: 414.592 °C at 760 mmHg
• Flash Point: 204.538 °C

Additional information on 5-hydrazinyl-1H-indole

Introduction to 5-hydrazinyl-1H-indole (CAS No. 887593-71-7)

5-hydrazinyl-1H-indole, with the chemical identifier CAS No. 887593-71-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various pharmacologically active molecules. The compound belongs to the indole family, a class of compounds widely recognized for their biological activities and therapeutic potential.

The molecular structure of 5-hydrazinyl-1H-indole consists of an indole core substituted with a hydrazine group at the 5-position. This particular arrangement imparts unique reactivity, enabling its participation in diverse chemical transformations such as condensation reactions, cyclization processes, and functional group interconversions. These properties make it a crucial building block for medicinal chemists seeking to design novel molecules with improved efficacy and reduced side effects.

In recent years, 5-hydrazinyl-1H-indole has been extensively studied for its potential applications in drug discovery. Its hydrazine moiety is particularly noteworthy, as hydrazine derivatives have been explored in the development of antimicrobial, antiviral, and anticancer agents. The indole ring, on the other hand, is well-documented for its role in modulating biological pathways, including those involved in inflammation, neurotransmission, and cell proliferation.

One of the most compelling aspects of 5-hydrazinyl-1H-indole is its ability to serve as a precursor for more complex scaffolds. Researchers have leveraged this compound to synthesize derivatives that exhibit enhanced binding affinity to biological targets. For instance, studies have demonstrated its utility in generating small-molecule inhibitors targeting enzymes implicated in metabolic disorders and cancer progression. The flexibility of the indole core allows for modifications at multiple positions, enabling fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

The synthesis of 5-hydrazinyl-1H-indole typically involves multi-step organic transformations starting from commercially available precursors like indole or its derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated hydrogenation have been employed to construct the desired framework efficiently.

Recent advances in computational chemistry have further enhanced the understanding of 5-hydrazinyl-1H-indole's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing next-generation drugs with optimized pharmacokinetic profiles. Additionally, high-throughput screening (HTS) techniques have been utilized to identify novel derivatives with improved therapeutic potential.

The pharmacological profile of 5-hydrazinyl-1H-indole has been explored through both in vitro and in vivo studies. Initial investigations have revealed promising activities against various disease models, including those relevant to neurological disorders and chronic inflammatory conditions. The hydrazine group's ability to form coordinate bonds with metal ions has also been exploited in developing metal-based therapeutics that leverage 5-hydrazinyl-1H-indole as a chelating agent.

Regulatory considerations play a critical role in the development and commercialization of compounds like 5-hydrazinyl-1H-indole. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that maintain consistency and quality. Furthermore, preclinical safety assessments are conducted to evaluate potential toxicities and side effects before human trials commence. These rigorous standards are essential for ensuring patient safety while advancing therapeutic innovation.

The future prospects of 5-hydrazinyl-1H-indole are bright, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for derivative design, while interdisciplinary collaborations between chemists, biologists, and clinicians promise to accelerate the translation of laboratory findings into clinical practice. As our understanding of disease mechanisms evolves, compounds like 5-hydrazinyl-1H-indole are poised to play an increasingly important role in addressing unmet medical needs.